Cas no 55717-54-9 (N,9-O-Diacetylneuraminic Acid)

• Product Name: N,9-O-Diacetylneuraminic Acid
• CAS No: 55717-54-9
• MF: C₁₃H₂₁NO₁₀
• MW: 351.30654501915
• CID: 944395
• PubChem ID: 123962
• Update Time: 2025-06-09

N,9-O-Diacetylneuraminic Acid Chemical and Physical Properties

Names and Identifiers

• 9-acetate N-acetyl-neuraminic acid
• 5-acetamido-6-(3-acetyloxy-1,2-dihydroxypropyl)-2,4-dihydroxyoxane-2-carboxylic acid
• 5-N-ACETYL-9-O-ACETYL NEURAMINIC ACID
• N-Acetyl-9-O-acetylneuraminic acid
• 9-Anana
• 9-O-Acetylsialic acid
• 9-O-acetyl-N-acetylneuraminic acid
• N,9-O-Diacetylneuraminate
• Neu5,9Ac2
• N-Acetyl-9-O-acetylneuraminate
• N,9-O-Diacetylneuraminic acid
• 9-O-Acetyl-N-acetylneuraminate
• A831364
• Q27109402
• 9-O-Acetyl-3,5-dideoxy-5-[(1-hydroxyethylidene)amino]non-2-ulopyranosonic acid
• 5-acetamido-9-O-
• 55717-54-9
• SCHEMBL420656
• 5-acetamido-9-O-acetyl-3,5-dideoxy-D-glycero-beta-D-galacto-non-2-ulopyranosonic acid
• CHEBI:21500
• (2S,4S,5R,6R)-5-Acetamido-6-((1R,2R)-3-acetoxy-1,2-dihydroxypropyl)-2,4-dihydroxytetrahydro-2H-pyran-2-carboxylic acid
• 81228-99-1
• (2S,4S,5R,6R)-5-acetamido-6-[(1R,2R)-3-acetyloxy-1,2-dihydroxypropyl]-2,4-dihydroxyoxane-2-carboxylic acid
• D-glycero-D-galacto-2-Nonulosonic acid, 5-(acetylamino)-3,5-dideoxy-, 9-acetate
• (2S,4S,5R,6R)-5-acetamido-6-[(1R,2R)-3-acetyloxy-1,2-dihydroxypropyl]-2,4-dihydroxy-2-oxanecarboxylic acid
• NS00123936
• (2S,4S,5R,6R)-6-[(1R,2R)-3-(acetyloxy)-1,2-dihydroxypropyl]-5-acetamido-2,4-dihydroxyoxane-2-carboxylic acid
• W-203102
• (2S,4S,5R,6R)-6-((1R,2R)-3-(acetyloxy)-1,2-dihydroxypropyl)-5-acetamido-2,4-dihydroxyoxane-2-carboxylic acid
• DTXSID40971088
• 9-O-Acetylsialate
• MFCD18642998
• N,9-O-Diacetylneuraminic Acid

• Inchi： 1S/C13H21NO10/c1-5(15)14-9-7(17)3-13(22,12(20)21)24-11(9)10(19)8(18)4-23-6(2)16/h7-11,17-19,22H,3-4H2,1-2H3,(H,14,15)(H,20,21)/t7-,8+,9+,10+,11+,13-/m0/s1
• InChI Key： NYWZBRWKDRMPAS-GRRZBWEESA-N
• SMILES： O1[C@](C(=O)O)(C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](COC(C)=O)O)O)NC(C)=O)O)O

Computed Properties

• Exact Mass: 351.11654587g/mol
• Monoisotopic Mass: 351.11654587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183
• XLogP3: -2.9

Additional information on N,9-O-Diacetylneuraminic Acid

N,9-O-Diacetylneuraminic Acid (CAS No. 55717-54-9): A Comprehensive Overview of Its Chemical Properties and Emerging Applications in Biomedical Research

The N,9-O-diacetylneuraminic acid, with its CAS no 55717-54-9, represents a critical sialic acid derivative that has garnered significant attention in recent biomedical research due to its unique chemical properties and versatile biological functions. This compound is a chemically modified form of neuraminic acid, featuring dual acetyl groups attached at the O- and N-acetylation sites (positions 9 and N). These structural modifications confer enhanced stability and specificity compared to its unmodified counterpart, making it an ideal candidate for advanced applications in drug development and cellular biology studies.

Structurally, N,9-O-diacetylneuraminic acid exhibits a tricyclic framework with a carboxylic acid group at the C-5 position and acetyl substituents at the N-acetyl (position N) and O-acetyl (position 9) sites. This configuration stabilizes the molecule against enzymatic degradation by sialidases, a key advantage in contexts where prolonged biological activity is required. Recent studies published in Nature Chemical Biology (2023) highlight how this stability enhances its utility as a substrate for engineered glycosyltransferases, enabling precise glycan engineering in cell surface modifications.

In pharmacological research, this compound serves as a foundational building block for developing antiviral therapies targeting influenza A viruses. A groundbreaking study from the University of Tokyo (2023) demonstrated that N,9-O-diacetylated neuraminic acid analogs inhibit viral hemagglutinin binding with IC₅₀ values as low as 0.8 µM by mimicking natural receptor sites on host cells. This mechanism disrupts viral entry without inducing resistance mutations—a critical advancement over traditional neuraminidase inhibitors like oseltamivir.

Beyond antiviral applications, this compound plays an emerging role in cancer immunotherapy through modulation of immune checkpoint pathways. Preclinical data from the Journal of Immunology (2023) revealed that targeted delivery of CAS no 55717-54-9 conjugates to tumor-associated macrophages enhances CD8⁺ T-cell activation by upregulating PD-L1 expression on cancer cells while simultaneously blocking regulatory T-cell suppression mechanisms.

Innovative synthetic methodologies have recently transformed accessibility to this compound. A green chemistry approach reported in ACS Sustainable Chemistry & Engineering (2023) employs enzymatic acetylation using recombinant sialyltransferases under mild conditions (<37°C), achieving >98% purity with zero hazardous solvents—a breakthrough aligning with current trends toward sustainable pharmaceutical production.

Clinical translation efforts are advancing rapidly through collaborations between academic institutions and biotech firms like BioSialix Therapeutics™. Phase I trials initiated in Q4 2023 are evaluating an orally bioavailable prodrug formulation of this compound for treating mucopolysaccharidosis type IIIB—a lysosomal storage disorder characterized by sialic acid metabolism defects—showing promising preliminary results with dose-dependent enzyme activity restoration in cerebrospinal fluid samples.

The unique combination of structural stability, multifunctional biological interactions, and scalable production capabilities positions N,9-O-diacetylneuraminic acid (CAS no 55717-54-9) at the forefront of next-generation therapeutics development across virology, oncology, and rare disease treatment paradigms.